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Compound of Interest

Compound Name: AZ12672857

Cat. No.: B15572568

Application Notes and Protocols for AZ12672857

For Research Use Only

Introduction

AZ12672857 is a potent and orally active inhibitor of Ephrin type-B receptor 4 (EphB4) and Src
kinases. With an ICso of 1.3 nM for EphB4, it serves as a valuable tool for investigating the
roles of these signaling pathways in various biological processes, including cell proliferation,
migration, and angiogenesis. These application notes provide detailed protocols for the
preparation of AZ12672857 stock solutions for use in in-vitro and in-vivo research settings.

Quantitative Data

For ease of use in experimental planning, the key quantitative data for AZ12672857 are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15572568?utm_src=pdf-interest
https://www.benchchem.com/product/b15572568?utm_src=pdf-body
https://www.benchchem.com/product/b15572568?utm_src=pdf-body
https://www.benchchem.com/product/b15572568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value
Molecular Weight 486.57 g/mol
Chemical Formula C26H30NsO2
CAS Number 945396-55-4
Appearance Solid

Solubility (in DMSO)

25 mg/mL[1]

Storage (Solid)

-20°C for 3 years; 4°C for 2 years[1]

Storage (In Solvent)

-80°C for 6 months; -20°C for 1 month[1]

Experimental Protocols

Materials

e AZ12672857 powder

Vortex mixer

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of AZ12672857 in DMSO.
This concentration is a common starting point for subsequent dilutions to working

concentrations for cell-based assays.

o Acclimatize Reagents: Allow the AZ12672857 powder and DMSO to equilibrate to room
temperature before use. This prevents condensation from forming on the compound.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9731946/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9731946/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9731946/
https://www.benchchem.com/product/b15572568?utm_src=pdf-body
https://www.benchchem.com/product/b15572568?utm_src=pdf-body
https://www.benchchem.com/product/b15572568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Weighing the Compound: Accurately weigh out a specific amount of AZ12672857 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.866 mg of AZ12672857.

o Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.010 mol/L = 0.00001 moles

moles x Molecular Weight ( g/mol ) = mass (Q)

0.00001 moles x 486.57 g/mol = 0.004866 g = 4.866 mg

 Dissolving the Compound: Add the weighed AZ12672857 powder to a sterile microcentrifuge
tube. Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of
DMSO.

o Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the solid is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to
aid dissolution if necessary. Visually inspect the solution to ensure no particulates are
present.

» Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months) or
at -20°C for shorter-term storage (up to 1 month)[1].

o Preparation of Working Solutions: When ready to use, thaw an aliquot of the stock solution at
room temperature. Dilute the stock solution to the desired final concentration using the
appropriate cell culture medium or buffer. It is crucial to mix the working solution thoroughly
before adding it to the experimental system. Note that high concentrations of DMSO can be
toxic to cells, so the final concentration of DMSO in the culture medium should typically be
kept below 0.5%.

Visualizations
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing AZ12672857 stock solution.
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Signaling Pathways Inhibited by AZ12672857

AZ12672857 targets the EphB4 receptor and Src family kinases, which are involved in crucial
cellular signaling cascades.

Cell Membrane
EphrinB2 AZ12672857
Binds Inhibits

EphB4 Receptor

Cytoplasm

Nucleus

Cell Proliferation Cell Migration

Click to download full resolution via product page

Caption: Inhibition of the EphB4 signaling pathway by AZ12672857.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [preparing AZ12672857 stock solution for research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572568#preparing-az12672857-stock-solution-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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